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Abstract

Undecanal, also known as aldehyde C-11, is a saturated fatty aldehyde with the chemical
formula C11H220.[1] This colorless to pale yellow liquid possesses a characteristic sweet, waxy,
and citrus-rose odor, making it a valuable ingredient in the fragrance and flavor industries.[1][2]
Occurring naturally in citrus essential oils, it is also produced synthetically for wide-ranging
applications, including as a precursor in the manufacture of other chemicals and as a
component in cosmetic formulations.[3][4] This guide provides a comprehensive overview of
the chemical and physical properties, synthesis, analysis, applications, and safety of
undecanal, with a focus on detailed experimental protocols and data presentation for a
technical audience.

Chemical and Physical Properties

Undecanal is an aliphatic aldehyde with a straight chain of eleven carbon atoms.[5] It is
soluble in organic solvents like ethanol and oils but has limited solubility in water.[1][5] The
aldehyde functional group makes it reactive and susceptible to polymerization if not stored
under inert conditions.[1]

Identifiers and General Properties
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Property Value Reference
CAS Number 112-44-7 [1][6]
Molecular Formula C11H220 [1][6]
Molecular Weight 170.29 g/mol [1][6]
IUPAC Name Undecanal [3]
Undecyl aldehyde, n-
Synonyms Undecanal, Aldehyde C-11, [1][3]
Hendecanal
Appearance Colorless to pale yellow liquid [1][5]
Sweetish, fatty, waxy, with
Odor ] [11[2]
citrus and rose undertones
Physical and Chemical Data
Property Value Reference
Melting Point -4to-2°C [1][7]
Boiling Point 109-115 °C at 5 mmHg [1107]
Density 0.825-0.829 g/mL at 25 °C [1][7]

Refractive Index (n20/D)

1.4322

[1](8]

Flash Point

96 - 105 °C (205 - 221 °F)

[1]9]

Vapor Density

5.94 (vs air)

[1](8]

Water Solubility

14.27 mg/L at 25°C

[1]

LogP

4.8 at 20°C

[1]

Spectroscopic Data
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Spectrum Type Key Peaks/Shifts Reference

5 9.76 (t, 1H, -CHO), 2.41 (dt,
1H NMR (90 MHz, CDCls) 2H, -CH2CHO), 1.27 (m, 16H, -  [10]
(CH2)s-), 0.88 (t, 3H, -CHs)

0 202.47 (-CHO), 43.93, 31.94,

13C NMR (15.09 MHz, CDCls) 29.41, 29.26, 22.73, 22.17, [10]
14.09
Characteristic C=0 stretching

IR (Neat) [10]
for aldehyde

Mass Spectrum (EI) m/z 41, 43, 57, 55, 82 [10]

Synthesis of Undecanal

Undecanal is produced commercially through the hydroformylation of 1-decene.[3] In a
laboratory setting, it can be synthesized via several routes, most notably the Rosenmund
reduction of undecanoyl chloride or the oxidation of 1-undecanol.

Rosenmund Reduction of Undecanoyl Chloride

The Rosenmund reduction is a classic method for converting an acyl chloride to an aldehyde.
[11] The reaction involves the catalytic hydrogenation of the acyl chloride using a poisoned
palladium catalyst, typically palladium on barium sulfate (Pd/BaSOa4).[11] The poison, such as
thiourea or quinoline-sulfur, deactivates the catalyst to prevent the over-reduction of the
aldehyde to an alcohol.[7][11]

o Catalyst Preparation: Prepare the Rosenmund catalyst (5% Pd on BaSOa4) and poison it with
a suitable deactivator like a quinoline-sulfur compound.[7][11]

» Reaction Setup: In a flask equipped with a reflux condenser, magnetic stirrer, and gas inlet,
suspend the poisoned catalyst in an anhydrous solvent such as toluene.[7]

e Addition of Reactant: Add undecanoyl chloride to the flask.

e Hydrogenation: Purge the system with hydrogen gas and maintain a positive pressure of
hydrogen while vigorously stirring the mixture.[7]
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e Monitoring: Monitor the reaction's progress using thin-layer chromatography (TLC) or gas
chromatography (GC).[7]

o Workup: Upon completion, filter off the catalyst and wash it with the solvent.[7]

 Purification: Concentrate the filtrate under reduced pressure. The crude undecanal is then
purified by vacuum distillation.[7][12]

Remove Catalyst

Undecanoyl! Chloride o

J

Crude Undecanal

Click to download full resolution via product page

Workflow for the synthesis of undecanal via Rosenmund Reduction.

Hydroformylation of 1-Decene

Hydroformylation, or the oxo process, is a major industrial method for producing aldehydes
from alkenes.[10] In this process, 1-decene reacts with a mixture of carbon monoxide and
hydrogen (syngas) in the presence of a transition metal catalyst, typically a rhodium complex.
[5] The reaction is often performed in an agueous biphasic system to facilitate catalyst
recovery.[5]

o Catalyst System: Prepare the aqueous catalyst phase containing a rhodium precursor, such
as Rh(acac)(CO)z, and a water-soluble phosphine ligand, like tris(3-sulfophenyl)phosphine
trisodium salt (TPPTS).[5]

o Reaction Setup: Charge a high-pressure autoclave with the agueous catalyst solution and 1-
decene.[10]

o Reaction Conditions: Pressurize the reactor with syngas (CO/Hz ratio typically 1:1) to 50 bar.
Heat the mixture to 80 °C with vigorous stirring (e.g., 1500 rpm).[10]
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e Monitoring: The reaction progress can be monitored by sampling and analyzing the organic
phase by GC.

» Phase Separation: After the reaction, cool the mixture to room temperature. The organic
phase containing undecanal will separate from the agueous catalyst phase.

« Purification: The organic layer is decanted, and the undecanal is purified by distillation. The
agueous catalyst phase can be recycled.[13]

Separation & Purification

Aqueous Phase
(Catalyst) Catalyst Recycle
Reaction
Aqueous Catalyst q
1-Decene Hydroformylation P i Organic Phase e
(RNITPPTS, CO/Hz) Biphasic Mixture - Qg ondecangy | QO Pure Undecanal

Click to download full resolution via product page

Workflow for undecanal synthesis via hydroformylation.

Analytical Methods

Gas chromatography is the primary technique for the analysis of undecanal, often coupled with
a flame ionization detector (FID) for quantification or a mass spectrometer (MS) for
identification.

Gas Chromatography-Mass Spectrometry (GC-MS)

o Sample Preparation: Prepare a stock solution of undecanal in a suitable solvent like
methanol or dichloromethane at a concentration of 1 mg/mL. Create a series of calibration
standards by serial dilution.[14] For complex matrices, a derivatization step may be
necessary.[14]

e GC-MS Conditions:
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o Column: A capillary column such as HP-INNOWAX (60 m x 0.25 mm x 0.25 pm) is
suitable.[15]

o Carrier Gas: Helium at a flow rate of approximately 0.8-1.0 mL/min.[15]
o Injector Temperature: 250 °C.[15]

o Oven Program: An initial temperature of 40 °C held for 6 minutes, then ramped at 3 °C/min
to 100 °C and held for 5 minutes, followed by a ramp of 5 °C/min to 230 °C and held for 10
minutes.[15]

o MS Conditions: Electron Impact (EI) ionization at 70 eV. Scan mode can be full scan for
qualitative analysis or selected ion monitoring (SIM) for targeted quantification.[15]

Data Analysis: Identify undecanal by its retention time and mass spectrum, comparing it to a
reference standard. Quantify using an external or internal standard method.
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General workflow for the GC-MS analysis of undecanal.

Applications

Undecanal's pleasant and potent odor profile makes it a key component in various industries.

Fragrance and Perfumery: It is extensively used to impart fresh, aldehydic, and floral-citrus
notes to perfumes and other scented products.[2][9] It is particularly effective in creating
citrus accords and rose compositions.[2]

Flavor Industry: As a flavoring agent, it contributes to orange and citrus flavor profiles in food
and beverages.[1][2]
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o Cosmetics and Personal Care: Due to its emollient properties, it is incorporated into skincare
products like lotions and creams to improve texture and moisture retention.[4]

o Chemical Intermediate: The aldehyde functionality allows undecanal to serve as a precursor
in the synthesis of other organic compounds, including surfactants and pharmaceuticals.[4]

[5]

o Biochemical Research: It serves as a model compound in studies of lipid metabolism and
fatty acid synthesis.[4] It is also studied for its role as an insect sex pheromone, which has
implications for pest control.[4][6]

» Antimicrobial Agent: Undecanal has shown inhibitory activity against various fungi and
bacteria, suggesting potential applications as an antimicrobial agent.[5][10] The proposed
mechanism involves the disruption of the cell membrane.

Safety and Handling

Undecanal is considered a hazardous substance and requires careful handling.

H | Identificati

Hazard Statement GHS Classification Reference

H315: Causes skin irritation Skin Irritation (Category 2) [14]

o Hazardous to the aquatic
H412: Harmful to aquatic life )
) . environment, long-term hazard  [3]
with long lasting effects
(Category 3)

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing.[7][16] Use in a well-ventilated area and
wear appropriate personal protective equipment (PPE), including gloves and safety goggles.
[14][17]

o Storage: Keep in a tightly closed container in a dry, cool, and well-ventilated place.[7][16]
Store under an inert atmosphere as it is sensitive to air and can polymerize.[1]
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e Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.
[71[16]

First Aid Measures

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water.[16][17]

o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[16]
e Inhalation: Move the person to fresh air.[16]
 Ingestion: Do not induce vomiting. Seek immediate medical attention.[16]

In case of fire, use water spray, carbon dioxide, dry chemical, or alcohol-resistant foam.[7][16]
Thermal decomposition can produce carbon monoxide and carbon dioxide.[7][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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